6-(3,4-dichlorobenzyl)-3-(4-(trifluoromethoxy)phenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[(3,4-dichlorophenyl)methyl]-3-[4-(trifluoromethoxy)phenyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C18H10Cl2F3N5O2/c19-13-6-1-10(7-14(13)20)8-27-9-24-16-15(17(27)29)25-26-28(16)11-2-4-12(5-3-11)30-18(21,22)23/h1-7,9H,8H2
• InChI Key: IBCKOLGVRJDWMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=C(C(=O)N(C=N3)CC4=CC(=C(C=C4)Cl)Cl)N=N2)OC(F)(F)F
• Molecular Formula: C18H10Cl2F3N5O2
• Molecular Weight: 456.2 g/mol
• CAS No.: 920449-89-4

Description

The compound 6-(3,4-dichlorobenzyl)-3-(4-(trifluoromethoxy)phenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one belongs to the [1,2,3]triazolo[4,5-d]pyrimidin-7-one class, characterized by a fused triazole-pyrimidine core. This scaffold is notable for its pharmacological versatility, including antiviral and receptor-modulating activities .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected Triazolopyrimidinones

Compound Name / ID	Substituents (Position 3 / 6)	Molecular Formula	Key Activity/Notes	Evidence Source
Target Compound	4-(Trifluoromethoxy)phenyl / 3,4-dichlorobenzyl	C₁₉H₁₂Cl₂F₃N₅O₂*	Antiviral (CHIKV)†
3-(4-Fluorophenyl)-6-(4-methylbenzyl)-3,6-dihydro-7H-triazolo[4,5-d]pyrimidin-7-one	4-Fluorophenyl / 4-methylbenzyl	C₁₈H₁₄FN₅O	Structural analog; no activity reported
6-[(3,4-Dichlorophenyl)methyl]-3-(3-fluorophenyl)-triazolo[4,5-d]pyrimidin-7-one	3-Fluorophenyl / 3,4-dichlorobenzyl	C₁₇H₁₀Cl₂F₃N₅O	Structural analog; synthetic focus
Vipadenant (BIIB014)	4-Amino-3-methylphenyl / furan-2-yl	C₁₆H₁₅N₇O	Adenosine A₂A receptor antagonist
6-{[3-(3,4-Dimethoxyphenyl)-oxadiazol-5-yl]methyl}-3-(3-fluorobenzyl)-triazolo...	3-Fluorobenzyl / 3-(3,4-dimethoxyphenyl)-oxadiazole	C₂₂H₁₈FN₇O₄	Unknown activity; complex substituent

*Calculated molecular formula based on substituents; †Activity inferred from related analogs .

Substituent Impact:

• Electron-Withdrawing Groups (e.g., Cl, CF₃O): The 3,4-dichlorobenzyl and trifluoromethoxy groups in the target compound increase lipophilicity (logP) and may enhance membrane permeability compared to less halogenated analogs (e.g., 4-methylbenzyl in ).
• Aromatic Diversity: The 4-(trifluoromethoxy)phenyl group provides steric bulk and metabolic resistance compared to smaller substituents like 4-fluorophenyl .
• Heterocyclic Modifications: Compounds with fused rings (e.g., oxadiazole in ) or acyclic sugars (e.g., glycosides in ) exhibit divergent pharmacokinetic profiles but require more complex synthesis.

Pharmacological Activities

Antiviral Activity

The target compound’s triazolopyrimidinone core is associated with inhibition of CHIKV replication, as demonstrated by lead analogs in screening studies . This activity is hypothesized to arise from interference with viral RNA synthesis or protein processing. In contrast, vipadenant (Table 1) targets adenosine receptors, highlighting the scaffold’s adaptability to diverse therapeutic targets .